Cas no 1368652-66-7 (1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-)

1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-, is a heterocyclic carboxylic acid derivative with a pyrazole core structure. This compound is characterized by the presence of methyl substituents at the 1- and 5-positions and a phenyl group at the 4-position, which influence its reactivity and physicochemical properties. The carboxylic acid functional group enhances its utility as a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its structural features contribute to stability and selectivity in reactions, making it suitable for applications requiring precise functionalization. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results.
1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- structure
1368652-66-7 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-
CAS No:1368652-66-7
MF:C12H12N2O2
MW:216.235882759094
CID:5282305
Update Time:2025-05-23

1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-
    • Inchi: 1S/C12H12N2O2/c1-8-10(9-6-4-3-5-7-9)11(12(15)16)13-14(8)2/h3-7H,1-2H3,(H,15,16)
    • InChI Key: LGUIYJCQEQCODO-UHFFFAOYSA-N
    • SMILES: N1(C)C(C)=C(C2=CC=CC=C2)C(C(O)=O)=N1

1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-658953-1.0g
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid
1368652-66-7
1.0g
$1117.0 2023-03-11
Enamine
EN300-658953-2.5g
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid
1368652-66-7
2.5g
$2316.0 2023-03-11
Enamine
EN300-658953-5.0g
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid
1368652-66-7
5.0g
$2933.0 2023-03-11
Enamine
EN300-658953-10.0g
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid
1368652-66-7
10.0g
$3687.0 2023-03-11

1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- Related Literature

Additional information on 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-

Introduction to 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- (CAS No. 1368652-66-7)

1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl, CAS No. 1368652-66-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound belongs to the pyrazole class of heterocycles, which are widely recognized for their versatility in drug design and development. The presence of multiple functional groups, including a carboxylic acid moiety, dimethyl substituents, and a phenyl group, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The pyrazole core is a nitrogen-containing heterocycle that has been extensively studied for its role in various biological processes. Its aromaticity and ability to form hydrogen bonds make it an ideal scaffold for designing molecules with specific interactions with biological targets. In particular, 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl, with its additional substituents, may exhibit enhanced binding affinity and selectivity towards certain enzymes or receptors. This has led to its investigation as a potential lead compound in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in identifying how the dimethyl and phenyl groups interact with biological targets, providing insights into the compound's potential pharmacological effects. For instance, studies have suggested that the carboxylic acid group may engage in salt bridge interactions with positively charged residues in proteins, while the aromatic ring can stack against hydrophobic pockets.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the dimethyl and phenyl substituents at specific positions on the pyrazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted reactions between the carboxylic acid and other functional groups during synthesis.

Once synthesized, the compound is subjected to rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Furthermore, X-ray crystallography may be used to determine the exact three-dimensional structure of the molecule, which is crucial for understanding its interactions with biological targets.

In terms of biological activity, preliminary studies on 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl have shown promising results in several therapeutic areas. The compound's structural features suggest potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. For example, its ability to interact with enzymes involved in inflammatory pathways makes it a candidate for developing novel anti-inflammatory drugs. Additionally, the pyrazole scaffold is known to be effective in disrupting cancer cell proliferation by inhibiting key signaling pathways.

One of the most exciting aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects associated with traditional treatments. The unique combination of substituents in 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl makes it an attractive candidate for further development as a kinase inhibitor.

Another area of interest is the compound's potential as an antiviral agent. Viruses rely on host cell machinery for replication and survival; therefore, targeting viral enzymes or proteins can be an effective strategy for antiviral drugs. The structural features of 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-ph*enyl* may allow it to interfere with viral replication by inhibiting essential viral enzymes or proteins. This has led to its investigation as a potential treatment for various viral infections.

The development of new drugs is often a lengthy process that involves multiple stages of research and testing. However, 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl,4-ph*enyl* offers a promising starting point for drug discovery due to its unique structure and potential biological activities. As research continues, further studies will be needed to elucidate its mechanism of action,* optimize its pharmacological properties,*and assess its safety*and efficacy*in preclinical*and clinical*trials.*

In conclusion, 1H-Pyrazole,3-carboxylic acid, 1,5-dimethyl,4-ph*enyl* (CAS No.*1368652667*)*is*a*structurally*complex*organic*compound*with*promising*biochemical*potential.*Its*scaffold*and*functional*groups*makes*it*a*tremendously*promising*candidate*for*further*exploration*in*synthetic*chemistry,*pharmacology,*and*molecular*biology.*With*further*research,*this*molecule*might*pave*the*way*für*novel*treatments*for*a*wide*range.of*diseases.*

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.